molecular formula C16H14N2O3 B8381545 5-Benzyloxy-6-methoxy-2H-phthalazin-1-one

5-Benzyloxy-6-methoxy-2H-phthalazin-1-one

Cat. No.: B8381545
M. Wt: 282.29 g/mol
InChI Key: SYKGDWCJAGBKSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Benzyloxy-6-methoxy-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14N2O3

Molecular Weight

282.29 g/mol

IUPAC Name

6-methoxy-5-phenylmethoxy-2H-phthalazin-1-one

InChI

InChI=1S/C16H14N2O3/c1-20-14-8-7-12-13(9-17-18-16(12)19)15(14)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19)

InChI Key

SYKGDWCJAGBKSZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(C=C1)C(=O)NN=C2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Glacial acetic acid (285 ml) at 10-20° C. was dropwise added with hydrazine monohydrate (10.16 ml, 209 mmoles) and added with 3-benzyloxy-N,N-diethyl-2-formyl-4-methoxy-benzamide (14.27 g, 41.8 mmoles), prepared as described in example 56. The mixture was left to stand for 2 hours, then evaporated, dissolved in CH2Cl2, washed with water, anhydrified over Na2SO4, brought to dryness, and the crude was triturated in petrolatum/ethyl ether 2:1 (150 ml) and filtered to give 11.3 g of the title compound (yield: 96%).
Quantity
14.27 g
Type
reactant
Reaction Step One
Quantity
10.16 mL
Type
reactant
Reaction Step Two
Quantity
285 mL
Type
solvent
Reaction Step Two
Yield
96%

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